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Compound of Interest

Compound Name: 2-Chlorobenzenemethanethiol

CAS No.: 39718-00-8

Cat. No.: B1580423

Get Quote

Executive Summary
2-Chlorobenzenemethanethiol (CAS: 3955-45-7), also known as 2-Chlorobenzyl mercaptan,

represents a dual-hazard challenge in pharmaceutical synthesis: it is a potent lachrymatory

stench agent and a toxic alkylating nucleophile. While invaluable as a scaffold installer for

introducing the 2-chlorobenzylthio moiety—a pharmacophore found in various antifungal and

anti-platelet agents—its handling requires a "Defense in Depth" strategy.

This guide moves beyond standard Safety Data Sheet (SDS) recommendations, providing a

field-validated protocol for researchers. The core objective is to maintain containment integrity:

preventing the escape of thiols which can trigger facility-wide evacuations due to their low odor

detection threshold (ppb range) and high aquatic toxicity.

Physicochemical Dossier
Understanding the phase behavior of this compound is critical for safe transfer. Note the

melting point relative to standard laboratory temperatures.
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Property Value Operational Implication

Molecular Weight 158.65 g/mol
Calculation basis for

stoichiometry.

Physical State Low-melting solid / Liquid

Critical: MP is ~19–28°C. It

may exist as a slush or solid in

cool labs. Do not chip solids

(aerosol risk). Gently warm to

melt and transfer as a liquid.

Boiling Point ~121°C @ 25 mmHg

High boiling point under

vacuum; difficult to remove via

rotary evaporation without

contaminating the pump oil.

Flash Point ~69°C (156°F)

Combustible.[1][2] Keep away

from heat sources during

"melt" phase.

Density 1.202 g/mL
Denser than water; sinks in

aqueous washes.

Odor Threshold < 1 ppb

Detectable by human nose

long before toxic limits. Causes

olfactory fatigue (loss of smell

sensitivity) rapidly.

Risk Assessment & Toxicology
The "Stench" Vector vs. Toxicity
While the "rotten cabbage/garlic" odor is the most immediate nuisance, it masks the true

physiological danger.

Olfactory Fatigue: Continuous exposure desensitizes the olfactory nerve. You may think the

smell has dissipated while vapor concentrations remain hazardous.

Target Organs: Respiratory system (mucous membranes), eyes (severe irritation), and

central nervous system.
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Aquatic Hazard: Classified as Very Toxic to aquatic life (H410).[3] All aqueous waste

(including bleach quenches) must be collected, never poured down the drain.

Operational Protocol: The "Zero-Release" Standard
Engineering Controls

Fume Hood: Mandatory.[4] Verify face velocity is >100 fpm.

The "Trap" System: Never connect a thiol reaction directly to a house vacuum or unprotected

pump.

Primary Trap: Dry ice/acetone (condenses volatiles).

Secondary Trap: Bleach solution (chemical scrubber) to oxidize vapors before they reach

the pump.

Personal Protective Equipment (PPE)
Gloves: Standard nitrile gloves are permeable to thiols over time.

Recommendation:Double-glove (Nitrile over Nitrile) for short tasks. For prolonged handling

or spill cleanup, use Silver Shield (Laminate) gloves under nitrile.

Lab Coat: Buttoned to the neck.

Eyewear: Chemical splash goggles (safety glasses are insufficient for liquid transfer).

Transfer Methodology (The "Melt and Move" Technique)
Because 2-Chlorobenzenemethanethiol hovers near room temperature melting points, solid

handling creates dust/aerosols that are impossible to contain.

Phase Adjustment: If the bottle contains solid/slush, place the sealed bottle in a warm water

bath (30°C) inside the hood until fully liquefied.

Cannula/Syringe Transfer: Never pour. Use a wide-bore needle and syringe to withdraw the

liquid.
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Septum Sealing: Reaction vessels must be sealed with a septum. Inject reagents through

the septum to maintain a closed system.

Decontamination: The Oxidative Quench
Thiols are nucleophiles; they can be destroyed by oxidation.[5] The standard protocol uses

Sodium Hypochlorite (Bleach).

The Chemistry:

Note: The disulfide intermediate (R-S-S-R) often still smells.[5] Complete oxidation to the
sulfonic acid is required for total deodorization.

Protocol:
Preparation: Prepare a 10% bleach solution (commercial bleach is ~5%, so use full strength

or dilute 1:1 with water).

Glassware: Immediately submerge all contaminated needles, syringes, and flasks into the

bleach bath inside the hood.

Soak Time: Allow to soak for minimum 4 hours (overnight is best).

Exotherm Warning: The oxidation of bulk thiol is exothermic. Add bleach slowly to any

residual liquid.

Visualizations
Diagram 1: Safe Handling Workflow
This workflow enforces the "Closed System" logic to prevent odor release.
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Caption: Operational workflow emphasizing the "Melt and Move" technique to avoid solid

aerosol generation.

Diagram 2: Chemical Deactivation Pathway
Understanding the oxidation steps prevents premature disposal. The intermediate disulfide is

often mistaken for a "clean" product but retains odor.
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Caption: The stepwise oxidation mechanism. Stopping at the Disulfide stage often results in

lingering odors.

Emergency Response
Spill (Inside Hood): Cover with paper towels, then soak towels with bleach. Leave hood sash

down. Wait 30 mins before cleanup.
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Spill (Outside Hood): Evacuate the lab immediately. Do not attempt to clean. The smell will

travel through HVAC systems if not contained. Contact EH&S.

Skin Contact: Wash with soap and water for 15 minutes. Do not use bleach on skin (it

causes chemical burns).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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